[1-(5-Bromo-6-methylpyridin-2-yl)piperidin-4-yl]methanol

• IUPAC Name: [1-(5-bromo-6-methylpyridin-2-yl)piperidin-4-yl]methanol
• InChI: InChI=1S/C12H17BrN2O/c1-9-11(13)2-3-12(14-9)15-6-4-10(8-16)5-7-15/h2-3,10,16H,4-8H2,1H3
• InChI Key: OIFYKADBYUCIBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)N2CCC(CC2)CO)Br
• Molecular Formula: C12H17BrN2O
• Molecular Weight: 285.18 g/mol

Description

[1-(5-Bromo-6-methylpyridin-2-yl)piperidin-4-yl]methanol is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is a piperidine derivative and has a molecular formula of C13H18BrNO.

Mechanism of Action

The mechanism of action of [1-(5-Bromo-6-methylpyridin-2-yl)piperidin-4-yl]methanol is not fully understood. However, studies have suggested that it works by inhibiting the growth of microorganisms and cancer cells. It has also been found to have an effect on the neurotransmitter system, which may be responsible for its potential use in the treatment of neurological disorders.
Biochemical and Physiological Effects:
[1-(5-Bromo-6-methylpyridin-2-yl)piperidin-4-yl]methanol has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms, including bacteria and fungi. It has also been found to have an effect on the neurotransmitter system, which may be responsible for its potential use in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using [1-(5-Bromo-6-methylpyridin-2-yl)piperidin-4-yl]methanol in lab experiments is its antimicrobial properties. This makes it a useful tool for studying the growth and inhibition of microorganisms. However, one of the limitations of using this compound is its potential toxicity. It is important to use caution when handling this compound and to follow proper safety protocols.

Future Directions

There are many potential future directions for research involving [1-(5-Bromo-6-methylpyridin-2-yl)piperidin-4-yl]methanol. One direction could be to further study its potential use in the treatment of cancer and neurological disorders. Another direction could be to investigate its mechanism of action and how it interacts with various microorganisms and cancer cells. Additionally, future research could focus on developing new derivatives of this compound with improved properties and reduced toxicity.
Conclusion:
In conclusion, [1-(5-Bromo-6-methylpyridin-2-yl)piperidin-4-yl]methanol is a chemical compound with potential applications in various fields of science. Its antimicrobial properties make it a useful tool for studying the growth and inhibition of microorganisms, while its potential use in the treatment of cancer and neurological disorders makes it an exciting area of research. Further research is needed to fully understand the mechanism of action and potential future applications of this compound.

Synthesis Methods

The synthesis method of [1-(5-Bromo-6-methylpyridin-2-yl)piperidin-4-yl]methanol involves the reaction of 5-bromo-6-methyl-2-pyridinecarboxaldehyde with piperidine and sodium borohydride in ethanol. The reaction takes place at room temperature and the product is obtained after purification using chromatography techniques.

Scientific Research Applications

[1-(5-Bromo-6-methylpyridin-2-yl)piperidin-4-yl]methanol has been studied for its potential applications in various fields of science. It has been found to have antimicrobial properties and can be used as an antibacterial and antifungal agent. It has also been studied for its potential use in the treatment of cancer and neurological disorders.